Cas no 888022-42-2 ((5-methyl-1,3-oxazol-2-yl)methanol)
888022-42-2 structure
Product Name:(5-methyl-1,3-oxazol-2-yl)methanol
CAS No:888022-42-2
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD11110211
CID:1930908
PubChem ID:22081028
Update Time:2024-03-01
(5-methyl-1,3-oxazol-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-methyl-1,3-oxazol-2-yl)methanol
- (5-METHYLOXAZOL-2-YL)METHANOL
- 5-Methyl-2-oxazolemethanol (ACI)
-
- MDL: MFCD11110211
- Inchi: 1S/C5H7NO2/c1-4-2-6-5(3-7)8-4/h2,7H,3H2,1H3
- InChI Key: JDRBDIIAXYFTIK-UHFFFAOYSA-N
- SMILES: OCC1OC(C)=CN=1
Computed Properties
- Exact Mass: 113.047678466g/mol
- Monoisotopic Mass: 113.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46.3Ų
(5-methyl-1,3-oxazol-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497228-10mg |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B497228-50mg |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B497228-100mg |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM413442-1g |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01870-5g |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 95% | 5g |
$2985 | 2023-09-07 | |
| eNovation Chemicals LLC | K62960-1g |
(5-Methyloxazol-2-yl)methanol |
888022-42-2 | 95% | 1g |
$690 | 2024-06-09 | |
| eNovation Chemicals LLC | K62960-5g |
(5-Methyloxazol-2-yl)methanol |
888022-42-2 | 95% | 5g |
$1825 | 2024-06-09 | |
| eNovation Chemicals LLC | K62960-10g |
(5-Methyloxazol-2-yl)methanol |
888022-42-2 | 95% | 10g |
$2750 | 2024-06-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0209-100MG |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 95% | 100MG |
¥ 1,141.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0209-250MG |
(5-methyl-1,3-oxazol-2-yl)methanol |
888022-42-2 | 95% | 250MG |
¥ 1,821.00 | 2023-04-13 |
(5-methyl-1,3-oxazol-2-yl)methanol Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
888022-42-2 ((5-methyl-1,3-oxazol-2-yl)methanol) Related Products
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- 1312601-18-5((2-ethyl-1,3-oxazol-5-yl)methanol)
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